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Compound of Interest

Compound Name:
Pyridazine, 3-chloro-5-

(methylthio)-

Cat. No.: B8564028

Get Quote

Introduction & Strategic Analysis
The synthesis of 3-chloro-5-(methylthio)pyridazine presents a classic regiochemical challenge.

Direct nucleophilic aromatic substitution (

) on the commercially available 3,5-dichloropyridazine typically yields the 3-methylthio-5-chloro
isomer (due to the activation of the

-position at C3), which is the constitutional isomer of the desired target.

To achieve the 3-chloro-5-methylthio substitution pattern, this protocol utilizes a "de novo" ring

construction strategy followed by regioselective functionalization. The core strategy relies on

the soft-nucleophile preference for the

-position (C5) of the pyridazinone Michael-acceptor system, followed by selective reductive
dechlorination and aromatization.

Retrosynthetic Logic
The pathway bypasses the regioselectivity issues of 3,5-dichloropyridazine by establishing the

C5-sulfur bond before establishing the C3-chlorine functionality.
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Key Transformation Logic

TARGET:
3-Chloro-5-(methylthio)pyridazine

Intermediate 3:
5-(Methylthio)pyridazin-3(2H)-one

 POCl3
 Aromatization/Chlorination

Intermediate 2:
4-Chloro-5-(methylthio)pyridazin-3(2H)-one

 Zn / AcOH
 Selective Dechlorination

Intermediate 1:
4,5-Dichloro-3(2H)-pyridazinone

 NaSMe (1.1 eq)
 Regioselective SNAr (C5)

Starting Material:
Mucochloric Acid

 Hydrazine Sulfate
 Cyclocondensation

Direct SNAr on 3,5-dichloropyridazine
yields the WRONG isomer (3-SMe-5-Cl).

Thiol attack on Int 1 is
beta-selective (C5).

Click to download full resolution via product page

Figure 1: Retrosynthetic pathway designed to ensure correct regiochemistry (3-Cl, 5-SMe).

Experimental Protocols
Step 1: Synthesis of 4,5-Dichloro-3(2H)-pyridazinone
This step constructs the pyridazine core. Mucochloric acid acts as a 1,4-dielectrophile reacting

with hydrazine.

Reagents: Mucochloric acid (1.0 eq), Hydrazine sulfate (1.1 eq), Water/HCl.
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Mechanism: Condensation followed by cyclization.[1]

Protocol:

Dissolve Mucochloric acid (16.9 g, 100 mmol) in 150 mL of water containing 5 mL of conc.

HCl.

Add Hydrazine sulfate (14.3 g, 110 mmol) portion-wise at room temperature.

Heat the suspension to reflux (100°C) for 3 hours. The mixture will thicken as the product

precipitates.

Cool to 0°C in an ice bath and stir for 30 minutes.

Filter the solid, wash with cold water (3 x 50 mL) and hexanes.

Dry in a vacuum oven at 50°C.

Expected Yield: 85–95%

Appearance: White to off-white crystalline solid.

Step 2: Regioselective Thiolation (The Critical Step)
This is the regiodefining step. While nitrogen nucleophiles can yield mixtures, soft sulfur

nucleophiles preferentially attack the C5 position (beta to the carbonyl Michael acceptor) of the

4,5-dichloro-3-pyridazinone system.

Reagents: 4,5-Dichloro-3(2H)-pyridazinone (1.0 eq), Sodium thiomethoxide (NaSMe) (2.1

eq).

Solvent: Methanol or Ethanol.[2][3]

Protocol:

Suspend 4,5-Dichloro-3(2H)-pyridazinone (16.5 g, 100 mmol) in Methanol (200 mL).

Cool the mixture to 0°C.
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Add NaSMe (14.7 g, 210 mmol) slowly, maintaining internal temperature <10°C.

Expert Insight: Using 2 equivalents is necessary because the first equivalent acts as a

base to deprotonate the N-H (forming the pyridazinone anion), while the second acts as

the nucleophile.

Allow the reaction to warm to room temperature and reflux for 4–6 hours.

Monitor: TLC (50% EtOAc/Hexane) should show consumption of starting material.

Workup: Concentrate the solvent to ~50 mL. Pour into crushed ice/water (300 mL). Acidify to

pH 3 with 1N HCl.

Filter the precipitate, wash with water, and dry.

Product:4-Chloro-5-(methylthio)-3(2H)-pyridazinone.

Expected Yield: 70–80%.[2]

Step 3: Reductive Dechlorination
We must remove the chlorine at C4 without desulfurizing the C5-SMe group. Zinc in Acetic Acid

is selected over catalytic hydrogenation (Pd/C) to avoid catalyst poisoning by sulfur and over

Raney Nickel to prevent desulfurization.

Reagents: 4-Chloro-5-(methylthio)-3(2H)-pyridazinone (1.0 eq), Zinc dust (activated, 5.0 eq),

Glacial Acetic Acid.

Protocol:

Dissolve the intermediate from Step 2 (10 g) in Glacial Acetic Acid (100 mL).

Add Zinc dust (5.0 eq) in portions.

Caution: Exothermic reaction.

Heat to reflux for 2–4 hours.
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Monitor: LC-MS is preferred here to distinguish the dechlorinated product (M-34) from

starting material.

Workup: Filter off excess Zinc while hot. Concentrate the filtrate to dryness.

Resuspend residue in water, neutralize with sat.

, and extract with Ethyl Acetate (3x).

Dry (

) and concentrate.

Product:5-(Methylthio)pyridazin-3(2H)-one.

Step 4: Chlorination / Aromatization
The final step converts the cyclic amide (lactam) to the chloro-heterocycle.

Reagents: 5-(Methylthio)pyridazin-3(2H)-one (1.0 eq), Phosphorus Oxychloride (

) (excess).

Protocol:

Place 5-(Methylthio)pyridazin-3(2H)-one (5.0 g) in a round-bottom flask.

Add

(25 mL).

Heat to reflux (105°C) for 2 hours. The solid should dissolve, turning the solution dark.

Workup (Hazardous): Cool to room temperature. Pour the reaction mixture very slowly onto

crushed ice (200 g) with vigorous stirring.

Safety:

hydrolysis is violent. Keep temperature <20°C.
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Neutralize carefully with

or

to pH 7-8.

Extract with Dichloromethane (DCM) (3 x 50 mL).

Purify via flash chromatography (Silica gel, Hexane/EtOAc gradient).

Final Product:3-Chloro-5-(methylthio)pyridazine.

Analytical Data & Quality Control
Parameter

Specification / Expected
Value

Notes

Appearance Pale yellow to white solid

1H NMR (CDCl3)

2.60 (s, 3H, SMe)

7.45 (d, 1H, H-4)

8.90 (d, 1H, H-6)

H-6 is typically downfield due

to proximity to N. Coupling

constant

Hz.

LC-MS (ESI+) [M+H]+ = 160.99 / 162.99
Characteristic Cl isotope

pattern (3:1).

Regiochemistry Check NOESY

NOE correlation between SMe

protons and H-4 confirms the

5-position.

Expert Insights & Troubleshooting
Regioselectivity Verification: If the final NMR shows a singlet aromatic proton or different

coupling constants, you may have synthesized the 4-SMe isomer. This usually occurs if the

temperature in Step 2 is too high during addition, or if "hard" conditions (e.g., alkoxide

solvent without temperature control) are used.
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Dechlorination Efficiency: If Step 3 is sluggish, activate the Zinc dust by washing with dilute

HCl, then water, acetone, and ether prior to use.

Safety: The reaction of

with water generates massive amounts of HCl gas. Perform exclusively in a high-efficiency
fume hood.

References
Synthesis of 5-substituted pyridazinones:Taylor & Francis Group. "Synthesis and Base-

Catalyzed Protodesilylation of 5-(Silylmethylthio)-3(2H)-Pyridazinone Derivatives".

Phosphorus, Sulfur, and Silicon, Vol 117. Link

Regioselectivity of Nucleophilic Attack:ResearchGate. "Regiochemistry in Reaction of 4,5-

Dichloro-2-cyanopyridazin-3(2H)-one with Nucleophiles". Link

General Pyridazinone Synthesis:BenchChem. "Application Notes: Synthesis of

Pyridazinones from 4-Chloro-5-hydroxyfuran-2(5H)-one". Link (Representative Link)

Biological Activity & Scaffolds:MDPI. "Synthetic Pathways to Pyrido[3,4-c]pyridazines".

Molecules, 2022. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8564028/docs#application-note-synthesis-protocols-
for-3-chloro-5-methylthio-pyridazine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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